Cas no 5654-98-8 (5H,6H,7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5H,6H,7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 5654-98-8
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD13189442
• CID: 375186
• PubChem ID: 23294017
• Update Time: 2025-04-24

5H,6H,7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine
• 5H-Pyrrolo[2,3-d]pyrimidine, 6,7-dihydro- (8CI,9CI)
• 5H-Pyrrolo[2,3-d]pyrimidine,6,7-dihydro-
• 1,5,7-Triazaindan
• 5,6-Dihydro-7H-pyrrolo[2,3-d]pyrimidine
• 5,7-Diazaindoline
• 5,7-Dihydro-6H-pyrrolo[2,3-d]pyrimidine
• 6H-Pyrrolo[2,3-d]pyrimidine,5,7-dihydro-
• 5H,6H,7H-pyrrolo[2,3-d]pyrimidine
• SY326582
• AKOS006358652
• 5654-98-8
• DTXSID101278461
• WOY
• EN300-321067
• AB68426
• SCHEMBL22960001
• SCHEMBL2449272
• MFCD13189442

• MDL： MFCD13189442
• Inchi： 1S/C6H7N3/c1-2-8-6-5(1)3-7-4-9-6/h3-4H,1-2H2,(H,7,8,9)
• InChI Key： PANGDCFLXUDHDI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=NC=N2)CC1

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 5H,6H,7H-pyrrolo[2,3-d]pyrimidine

6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine (CAS 5654-98-8): A Versatile Heterocyclic Compound in Pharmaceutical Research

6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine (CAS 5654-98-8) is a bicyclic heterocyclic compound that has garnered significant attention in medicinal chemistry and drug discovery. This nitrogen-rich scaffold serves as a privileged structure in the design of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's unique pyrrolopyrimidine core offers multiple sites for structural modification, making it a versatile building block for pharmaceutical applications.

The growing interest in 6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine derivatives reflects current trends in drug discovery, where researchers increasingly focus on heterocyclic compounds with improved pharmacokinetic properties. Recent studies highlight its potential in addressing modern medical challenges, including the development of targeted therapies for chronic diseases. The compound's molecular structure features a fused pyrrole and pyrimidine ring system, which contributes to its ability to interact with various biological targets through multiple binding modes.

From a synthetic chemistry perspective, 5654-98-8 represents an important intermediate for constructing more complex molecular architectures. Its chemical reactivity allows for selective functionalization at different positions, enabling medicinal chemists to fine-tune biological activity and optimize drug-like properties. The compound's moderate polarity and balanced lipophilicity make it particularly valuable in the design of CNS-penetrant molecules, a key consideration in contemporary neurological drug development.

In the context of current pharmaceutical trends, 6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine scaffolds have shown promise in addressing some of the most searched topics in medicinal chemistry, including allosteric modulation and protein-protein interaction inhibition. Researchers frequently investigate how modifications to this core structure can enhance selectivity and reduce off-target effects - crucial factors in modern drug design that align with the industry's shift toward precision medicine approaches.

The commercial availability of CAS 5654-98-8 has facilitated its widespread use in both academic and industrial settings. Suppliers typically offer this compound with high purity levels (>98%), meeting the stringent requirements of pharmaceutical research. Current market analysis indicates steady demand for this building block, particularly from contract research organizations specializing in kinase inhibitor development and fragment-based drug discovery programs.

Recent patent literature reveals innovative applications of 6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine derivatives in various therapeutic areas. These include potential treatments for inflammatory conditions, metabolic disorders, and certain proliferative diseases. The compound's versatility is further demonstrated by its incorporation into PROTACs (proteolysis targeting chimeras), one of the most discussed technologies in current drug discovery circles.

From a safety and handling perspective, 5654-98-8 requires standard laboratory precautions typical of organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment should be used when handling the material. The compound's stability profile allows for convenient storage at room temperature under inert atmosphere, contributing to its practicality as a research chemical.

The future outlook for 6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine-based compounds appears promising, with several candidates currently in preclinical and clinical development. As the pharmaceutical industry continues to explore novel heterocyclic systems for addressing unmet medical needs, this scaffold is likely to maintain its position as a valuable tool in medicinal chemists' arsenal. The compound's adaptability to various drug discovery strategies ensures its continued relevance in an evolving research landscape.

Analytical characterization of CAS 5654-98-8 typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, essential for reproducible research outcomes. The availability of comprehensive analytical data from suppliers facilitates its seamless integration into drug discovery workflows.

In conclusion, 6,7-dihydro-5H-Pyrrolo[2,3-d]pyrimidine represents a strategically important heterocyclic system with broad applications in pharmaceutical research. Its combination of synthetic accessibility, structural versatility, and demonstrated biological relevance makes it a compelling subject for ongoing investigation. As drug discovery paradigms continue to evolve, this compound and its derivatives will likely play an increasingly significant role in the development of next-generation therapeutics.